Cas no 1021224-65-6 (7-chloro-2-[(2-methoxyphenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one)

7-Chloro-2-[(2-methoxyphenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one is a heterocyclic compound featuring a fused thiadiazoloquinazolinone core. Its structural complexity and functional groups, including a chloro substituent and a methoxyphenylamino moiety, make it a valuable intermediate in medicinal chemistry and pharmaceutical research. The compound exhibits potential biological activity due to its resemblance to known pharmacophores, particularly in kinase inhibition or antimicrobial applications. Its rigid polycyclic framework enhances binding affinity and selectivity in target interactions. The presence of both electron-withdrawing and electron-donating groups allows for versatile synthetic modifications, enabling further derivatization for structure-activity relationship studies. This compound is suited for exploratory research in drug discovery and biochemical probe development.

7-chloro-2-[(2-methoxyphenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one structure

1021224-65-6 structure

Product Name:7-chloro-2-[(2-methoxyphenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one

CAS No:1021224-65-6

MF:C₁₆H₁₁ClN₄O₂S

MW:358.802140474319

CID:5381963

Update Time:2025-10-29

7-chloro-2-[(2-methoxyphenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one Chemical and Physical Properties

Names and Identifiers

- 7-chloro-2-(2-methoxyanilino)-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
- 7-chloro-2-[(2-methoxyphenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
- Inchi： 1S/C16H11ClN4O2S/c1-23-13-5-3-2-4-12(13)18-15-20-21-14(22)10-8-9(17)6-7-11(10)19-16(21)24-15/h2-8H,1H3,(H,18,20)
- InChI Key： BXKWWIIBJSOVCM-UHFFFAOYSA-N
- SMILES： N1C2=C(C=C(Cl)C=C2)C(=O)N2N=C(NC3=CC=CC=C3OC)SC=12

7-chloro-2-[(2-methoxyphenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3382-0452-2μmol	7-chloro-2-[(2-methoxyphenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one	1021224-65-6	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3382-0452-5μmol	7-chloro-2-[(2-methoxyphenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one	1021224-65-6	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3382-0452-10μmol	7-chloro-2-[(2-methoxyphenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one	1021224-65-6	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3382-0452-20μmol	7-chloro-2-[(2-methoxyphenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one	1021224-65-6	90%+	20μl	$79.0	2023-04-26
Life Chemicals	F3382-0452-1mg	7-chloro-2-[(2-methoxyphenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one	1021224-65-6	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3382-0452-2mg	7-chloro-2-[(2-methoxyphenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one	1021224-65-6	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3382-0452-3mg	7-chloro-2-[(2-methoxyphenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one	1021224-65-6	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3382-0452-4mg	7-chloro-2-[(2-methoxyphenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one	1021224-65-6	90%+	4mg	$66.0	2023-04-26
Life Chemicals	F3382-0452-5mg	7-chloro-2-[(2-methoxyphenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one	1021224-65-6	90%+	5mg	$69.0	2023-04-26
Life Chemicals	F3382-0452-10mg	7-chloro-2-[(2-methoxyphenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one	1021224-65-6	90%+	10mg	$79.0	2023-04-26

7-chloro-2-[(2-methoxyphenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one Related Literature

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Additional information on 7-chloro-2-[(2-methoxyphenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one

Research Brief on 7-chloro-2-[(2-methoxyphenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one (CAS: 1021224-65-6)

Recent studies have highlighted the potential of 7-chloro-2-[(2-methoxyphenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one (CAS: 1021224-65-6) as a promising scaffold in medicinal chemistry. This heterocyclic compound, characterized by its fused thiadiazoloquinazolinone structure, has garnered attention due to its diverse pharmacological properties, including anticancer, antimicrobial, and anti-inflammatory activities. The compound's unique chemical architecture allows for interactions with various biological targets, making it a valuable candidate for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the anticancer potential of this compound against a panel of human cancer cell lines. The results demonstrated significant cytotoxicity, particularly in breast and lung cancer cells, with IC50 values in the low micromolar range. Mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway, accompanied by the upregulation of pro-apoptotic proteins such as Bax and caspase-3. These findings suggest its potential as a lead compound for developing novel anticancer agents.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial efficacy of 7-chloro-2-[(2-methoxyphenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one. The compound exhibited potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with minimal inhibitory concentrations (MICs) comparable to standard antibiotics. Molecular docking studies indicated that the compound likely targets bacterial DNA gyrase, disrupting DNA replication and leading to bacterial cell death.

Further research has also investigated the compound's anti-inflammatory properties. A 2022 study in the European Journal of Pharmacology reported that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The study attributed this effect to the compound's ability to modulate the NF-κB signaling pathway, highlighting its potential as a therapeutic agent for inflammatory diseases.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 7-chloro-2-[(2-methoxyphenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one. Recent efforts have focused on structural modifications to improve solubility and bioavailability while maintaining its pharmacological activity. For instance, a 2023 patent application disclosed novel derivatives with enhanced metabolic stability and reduced toxicity, paving the way for preclinical development.

In conclusion, 7-chloro-2-[(2-methoxyphenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to further elucidate its mechanisms of action and optimize its drug-like properties, positioning it as a promising candidate for future drug discovery efforts in oncology, infectious diseases, and inflammation.